Cas no 1221342-79-5 (Tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate)

• Product Name: Tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate
• CAS No: 1221342-79-5
• MF: C₁₅H₃₀N₂O₂
• MW: 270.410904407501
• MDL: MFCD14707443
• CID: 4688736
• Update Time: 2025-08-04

Tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate
• Tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate

• MDL： MFCD14707443
• Inchi： 1S/C15H30N2O2/c1-13(14(18)19-15(2,3)4)12-16-8-11-17-9-6-5-7-10-17/h13,16H,5-12H2,1-4H3
• InChI Key： XOFUWVXHOXLLON-UHFFFAOYSA-N
• SMILES： O(C(C(C)CNCCN1CCCCC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 268
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate

Research Briefing on Tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate (CAS: 1221342-79-5)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, Tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate (CAS: 1221342-79-5) has emerged as a promising candidate due to its unique structural and pharmacological properties. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound, characterized by its tert-butyl ester and piperidine-ethylamino side chain, has been investigated for its role as an intermediate in the synthesis of bioactive molecules. Recent studies have demonstrated its utility in the development of novel protease inhibitors and receptor modulators. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its use in the optimization of allosteric modulators for G-protein-coupled receptors (GPCRs), showcasing its versatility in medicinal chemistry.

In terms of synthesis, researchers have developed efficient routes to produce Tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate with high yield and purity. A notable approach involves the coupling of tert-butyl 2-methyl-3-bromopropanoate with 2-(piperidin-1-yl)ethylamine under mild conditions, as detailed in a recent Organic Process Research & Development article. This method minimizes side reactions and enhances scalability, making it suitable for industrial applications.

Pharmacological evaluations have revealed that this compound exhibits moderate binding affinity to certain neurotransmitter receptors, suggesting potential applications in neurological disorders. Preliminary in vitro studies indicate its ability to cross the blood-brain barrier, a critical feature for central nervous system (CNS) drug candidates. However, further in vivo studies are required to validate its efficacy and safety profiles.

In conclusion, Tert-Butyl 2-methyl-3-{[2-(piperidin-1-yl)ethyl]amino}propanoate represents a valuable scaffold in drug discovery. Its synthetic accessibility and bioactive potential position it as a key player in the development of next-generation therapeutics. Future research should focus on expanding its applications and addressing any pharmacokinetic challenges to fully realize its clinical potential.